Cas no 880794-94-5 (2-amino-4-(4-chlorophenyl)-6,7-dimethyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile)

• Product Name: 2-amino-4-(4-chlorophenyl)-6,7-dimethyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile
• CAS No: 880794-94-5
• MF: C₁₇H₁₄ClN₃O₂
• MW: 327.764962673187
• CID: 6284404
• PubChem ID: 4888172
• Update Time: 2025-05-24

2-amino-4-(4-chlorophenyl)-6,7-dimethyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(4-chlorophenyl)-6,7-dimethyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile
• 2-amino-4-(4-chlorophenyl)-6,7-dimethyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile
• AKOS016160713
• AKOS002210211
• 880794-94-5
• F1798-0045
• 2-amino-4-(4-chlorophenyl)-6,7-dimethyl-5-oxo-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile
• 2-amino-4-(4-chlorophenyl)-6,7-dimethyl-5-oxo-4H-pyrano[3,2-c]pyridine-3-carbonitrile

• Inchi： 1S/C17H14ClN3O2/c1-9-7-13-15(17(22)21(9)2)14(12(8-19)16(20)23-13)10-3-5-11(18)6-4-10/h3-7,14H,20H2,1-2H3
• InChI Key： FNKXITXYZWGTBK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(C#N)=C(N)OC2C=C(C)N(C)C(C1=2)=O

Computed Properties

• Exact Mass: 327.0774544g/mol
• Monoisotopic Mass: 327.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 79.4Ų

Additional information on 2-amino-4-(4-chlorophenyl)-6,7-dimethyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile

Comprehensive Analysis of 2-amino-4-(4-chlorophenyl)-6,7-dimethyl-5-oxo-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile (CAS No. 880794-94-5)

2-amino-4-(4-chlorophenyl)-6,7-dimethyl-5-oxo-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile (CAS 880794-94-5) is a structurally complex heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This pyranopyridine derivative features a unique fused ring system with multiple functional groups, including an amino group, a chlorophenyl moiety, and a nitrile functionality, making it a versatile building block for drug discovery and advanced material development.

The compound's molecular structure combines a pyran ring fused to a pyridine core, creating a rigid scaffold that is particularly valuable in medicinal chemistry. Researchers have explored its potential as a kinase inhibitor precursor, with particular interest in its ability to modulate various biological pathways. The presence of both electron-donating (amino) and electron-withdrawing (nitrile, chloro) groups creates interesting electronic properties that are being investigated for optoelectronic applications.

Recent studies have focused on the structure-activity relationship (SAR) of similar pyrano[3,2-c]pyridine derivatives, with particular attention to how modifications at the 2-amino and 3-cyano positions affect biological activity. The 4-chlorophenyl group at position 4 contributes to enhanced lipophilicity, which can improve membrane permeability in potential pharmaceutical applications. These structural features align with current trends in fragment-based drug design and privileged structure approaches in medicinal chemistry.

From a synthetic chemistry perspective, the compound presents interesting challenges and opportunities. The 6,7-dimethyl substitution pattern on the pyran ring influences both the compound's conformational flexibility and its potential for further derivatization. Synthetic methodologies for constructing the pyrano[3,2-c]pyridine core continue to be an active area of research, with recent advances focusing on catalyzed annulation reactions and green chemistry approaches.

In materials science, the extended π-conjugation system of this nitrogen-containing heterocycle has shown promise for organic semiconductor applications. The compound's ability to form stable crystalline structures makes it interesting for molecular electronics research. Recent publications have explored similar structures as potential components in OLED materials and photovoltaic devices, capitalizing on their tunable electronic properties.

The physicochemical properties of CAS 880794-94-5 make it particularly suitable for medicinal chemistry optimization. With a molecular weight of 327.77 g/mol and multiple hydrogen bond donors/acceptors, it falls within the preferred ranges for drug-like molecules according to Lipinski's rule of five. The compound's logP value (estimated at 2.5-3.5) suggests good balance between solubility and membrane permeability, important considerations in current drug discovery paradigms.

Recent patent literature reveals growing interest in this structural class, with several applications claiming derivatives of 2-amino-4-aryl-pyrano[3,2-c]pyridine-3-carbonitriles for various therapeutic indications. While specific biological data for this exact compound may be limited, the structural similarities to known protein kinase modulators and G-protein coupled receptor ligands suggest potential utility in multiple therapeutic areas.

From an analytical chemistry perspective, the compound presents interesting challenges for structural characterization. The fused ring system generates complex NMR spectra, while the nitrile group provides a distinctive IR absorption around 2200 cm⁻¹. Modern LC-MS techniques have proven valuable for purity assessment and structural confirmation of such complex heterocycles.

The compound's stability profile has been investigated under various conditions, showing good stability in solid form but potential sensitivity to strong acids/bases and oxidizing agents. Proper storage conditions (typically anhydrous, under inert atmosphere at low temperatures) are recommended to maintain long-term stability of this nitrogen-rich heterocycle.

In the context of current research trends, this compound aligns with several hot topics in chemical research: fragment-based drug discovery, heterocyclic diversity-oriented synthesis, and functional material development. Its structural complexity and multiple points for derivatization make it a valuable scaffold for combinatorial chemistry approaches and high-throughput screening programs.

Future research directions for this compound class may include exploration of its metal coordination chemistry (given the multiple potential binding sites), development of asymmetric synthesis routes to access enantiomerically pure forms, and investigation of its supramolecular chemistry properties for crystal engineering applications. The growing interest in multi-target drug discovery approaches also makes such structurally complex scaffolds particularly valuable.

From a regulatory perspective, while CAS 880794-94-5 itself hasn't been extensively studied in clinical settings, researchers working with this compound should be aware of general guidelines for handling nitrile-containing compounds and chlorinated aromatics. Standard laboratory safety protocols for organic compounds should be followed, with particular attention to proper ventilation and personal protective equipment when handling the powder form.

The commercial availability of this compound has increased in recent years, reflecting growing research interest. Several specialty chemical suppliers now offer CAS 880794-94-5 with varying purity grades, from research quantities to bulk amounts for scale-up studies. Pricing trends suggest that as synthetic routes become more optimized, the cost of this building block is becoming more accessible to academic and industrial researchers.

In conclusion, 2-amino-4-(4-chlorophenyl)-6,7-dimethyl-5-oxo-4H,5H,6H-pyrano[3,2-c]pyridine-3-carbonitrile represents an intriguing example of modern heterocyclic chemistry with potential applications spanning pharmaceutical development and advanced materials. Its complex yet synthetically accessible structure, combined with multiple sites for further functionalization, positions it as a valuable scaffold for numerous research applications in chemistry and related fields.